Cas no 1806827-13-3 (4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol)

• Product Name: 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol
• CAS No: 1806827-13-3
• MF: C₇H₅F₂I₂NO
• MW: 410.926453351974
• CID: 4851588
• Update Time: 2025-10-25

4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol

• Inchi： 1S/C7H5F2I2NO/c8-6(9)3-1-5(10)12-7(11)4(3)2-13/h1,6,13H,2H2
• InChI Key： AWVOTTXLUPGYSW-UHFFFAOYSA-N
• SMILES： IC1C(CO)=C(C(F)F)C=C(N=1)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol

Recent Advances in the Study of 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol (CAS: 1806827-13-3)

4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol (CAS: 1806827-13-3) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, mechanism of action, and biological activity, positioning it as a promising candidate for drug development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in the context of current scientific advancements.

The synthesis of 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol involves a multi-step process that leverages modern organic chemistry techniques. Researchers have optimized the reaction conditions to improve yield and purity, which is critical for subsequent biological testing. The compound's structure, characterized by difluoromethyl and diiodo substituents, suggests potential interactions with biological targets, particularly those involved in enzymatic pathways. Recent publications have detailed its role as an inhibitor or modulator in specific biochemical pathways, though further validation is required to confirm these findings.

In vitro studies have demonstrated that 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol exhibits notable activity against certain cancer cell lines, with preliminary data indicating selective cytotoxicity. These findings are supported by molecular docking simulations, which predict strong binding affinities to key protein targets. However, the exact mechanism of action remains under investigation, and ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic properties. Such insights are essential for translating laboratory results into clinical applications.

Beyond its potential in oncology, 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol has also been explored for its antimicrobial properties. Early-stage studies suggest that it may be effective against resistant bacterial strains, offering a new avenue for addressing the global challenge of antibiotic resistance. Researchers are particularly interested in its ability to disrupt bacterial cell wall synthesis, a mechanism that could complement existing therapies. These preliminary results, while promising, necessitate further in vivo studies to assess efficacy and safety.

The compound's stability and solubility profiles have also been subjects of recent research. Formulation scientists are investigating various delivery systems to enhance its bioavailability, a critical step in drug development. Nanoparticle-based carriers and prodrug strategies are among the approaches being tested to overcome potential limitations. These efforts underscore the interdisciplinary nature of modern pharmaceutical research, where chemistry, biology, and engineering converge to address complex challenges.

In conclusion, 4-(Difluoromethyl)-2,6-diiodopyridine-3-methanol (CAS: 1806827-13-3) represents a compelling area of study with broad implications for drug discovery and development. While current research highlights its therapeutic potential, additional studies are needed to fully understand its biological effects and optimize its clinical utility. The ongoing exploration of this compound exemplifies the dynamic and collaborative nature of chemical biology and pharmaceutical sciences, offering exciting prospects for future breakthroughs.